Cas no 1805253-20-6 (Ethyl 2-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 2-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate
• CAS No: 1805253-20-6
• MF: C₁₁H₁₁BrClF₂NO₂
• MW: 342.564348459244
• CID: 4808573
• Update Time: 2025-09-27

Ethyl 2-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H11BrClF2NO2/c1-2-18-8(17)4-6-3-7(5-13)10(12)16-9(6)11(14)15/h3,11H,2,4-5H2,1H3
• InChI Key： QXYKYNNHHHLZIK-UHFFFAOYSA-N
• SMILES： BrC1=C(CCl)C=C(C(C(F)F)=N1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 284
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate

Ethyl 2-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate (CAS No. 1805253-20-6): A Comprehensive Overview

Ethyl 2-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate, identified by its CAS number 1805253-20-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential applications in drug development.

The molecular structure of Ethyl 2-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate incorporates several key functional groups, including a bromo substituent, a chloromethyl group, and a difluoromethyl moiety. These features make it a versatile intermediate in synthetic chemistry, particularly in the construction of more complex molecules. The presence of these electron-withdrawing and electron-donating groups also influences its reactivity and interaction with biological targets.

In recent years, there has been growing interest in the development of novel pyridine derivatives as potential therapeutic agents. The compound Ethyl 2-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate has been studied for its potential applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. Its unique structural features suggest that it may exhibit inhibitory activity against specific enzymes and receptors involved in these diseases.

One of the most compelling aspects of Ethyl 2-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate is its role as a building block in medicinal chemistry. Researchers have utilized this compound to synthesize more complex molecules with enhanced pharmacological properties. For instance, its bromo and chloromethyl groups can be readily functionalized through cross-coupling reactions, allowing for the introduction of additional substituents that can modulate biological activity.

The difluoromethyl group is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity in drug candidates. This feature has made Ethyl 2-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate a valuable intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. Recent studies have demonstrated its utility in generating novel compounds with promising preclinical profiles.

From a synthetic chemistry perspective, Ethyl 2-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate offers several advantages. Its reactivity allows for efficient transformations under mild conditions, making it suitable for large-scale production. Additionally, the presence of multiple functional handles enables the construction of diverse chemical libraries for high-throughput screening.

In the realm of drug discovery, the compound has been employed in the development of kinase inhibitors, which are critical targets in oncology research. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with cancer progression. By targeting specific kinases, Ethyl 2-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate-derived compounds aim to disrupt these pathways and induce apoptosis or inhibit tumor growth.

Furthermore, Ethyl 2-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate has shown potential in the treatment of inflammatory diseases. Inflammatory responses are mediated by various signaling molecules and enzymes, many of which can be modulated by small-molecule inhibitors. The compound's ability to interact with key inflammatory targets makes it a promising candidate for further investigation.

The central nervous system (CNS) represents another area where Ethyl 2-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate-derived molecules have been explored. CNS disorders such as neurodegenerative diseases and psychiatric conditions often involve dysregulation of neurotransmitter systems. By targeting specific receptors or enzymes involved in these pathways, researchers hope to develop novel therapeutics that can alleviate symptoms and improve patient outcomes.

Advances in computational chemistry have also played a significant role in the study of Ethyl 2-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead structures before conducting expensive wet-lab experiments. This approach has accelerated the drug discovery process and increased the efficiency of medicinal chemistry programs.

The future prospects for Ethyl 2-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate are promising, with ongoing research aimed at expanding its applications in drug development. Collaborative efforts between synthetic chemists and biologists are essential to fully realize its potential as a therapeutic agent. As our understanding of disease mechanisms continues to evolve, so too will the strategies used to develop innovative treatments.